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Compound Name:
2-(Methylsulfonyl)-4-

pyridinecarboxylic acid

Cat. No.: B1424156 Get Quote

Audience: Researchers, scientists, and drug development professionals in the agrochemical

sector.

Introduction: Meeting the Grand Challenge of
Modern Agriculture
The global imperative to ensure food security for a growing population, amidst climate change

and evolving pest resistance, places immense pressure on the agrochemical industry. The

development of novel, effective, and environmentally benign crop protection solutions is no

longer a linear process but a complex, multi-disciplinary endeavor.[1][2] The rising costs of

research and development, coupled with stringent regulatory landscapes, demand a paradigm

shift from traditional discovery methods to more integrated, predictive, and efficient strategies.

[1][3] This guide details a suite of advanced applications and protocols designed to accelerate

the agrochemical R&D pipeline, from initial hit discovery to comprehensive safety profiling. We

will explore the causality behind key experimental choices, providing field-proven insights to

enhance the integrity and output of your research.

Section 1: The Modern Agrochemical Discovery
Engine
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The contemporary agrochemical discovery pipeline has evolved from mass empirical screening

to a more targeted, knowledge-driven process. High-throughput screening (HTS) remains a

cornerstone, but its power is now amplified by sophisticated downstream technologies for

target identification, mode of action (MoA) elucidation, and early-stage safety assessment.[4][5]

This integrated approach minimizes late-stage attrition and fast-tracks the most promising

candidates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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